1-Undecylpiperazine

• IUPAC Name: 1-undecylpiperazine
• InChI: InChI=1S/C15H32N2/c1-2-3-4-5-6-7-8-9-10-13-17-14-11-16-12-15-17/h16H,2-15H2,1H3
• InChI Key: FRXJFWKZDKKRIP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCN1CCNCC1
• Molecular Formula: C15H32N2
• Molecular Weight: 240.43 g/mol

Description

Piperazines are a broad class of chemical compounds, many with important pharmacological properties, which contain a core piperazine functional group.

Synthesis Analysis

Piperazines can be synthesized in a variety of ways, with recent methods including the cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of a piperazine derivative would depend on the specific compound . For example, the molecular formula for 1-Methylpiperazine is C5H12N2.

Chemical Reactions Analysis

The chemical reactions involving piperazines can be quite diverse, depending on the specific compound and the conditions under which the reaction takes place.

Physical And Chemical Properties Analysis

The physical and chemical properties of a piperazine derivative would depend on the specific compound. For example, the melting point, boiling point, and density of 1-Methylpiperazine can be found in its chemical properties.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

Piperazines, including 1-Undecylpiperazine, play a crucial role in drug development. They are prevalent in diverse pharmacological agents with properties such as anxiolytic, antiviral, cardioprotective, anticancer, and antidepressant effects. The presence of two nitrogen atoms in the six-membered ring enhances water solubility, bioavailability, and receptor interactions. .

Biomedical Imaging Agents

In the field of molecular imaging, piperazine derivatives, including 1-Undecylpiperazine, are being investigated as potential imaging agents. Their ability to selectively bind to specific receptors or biomolecules makes them valuable tools for visualizing biological processes.

These applications highlight the versatility and potential of 1-Undecylpiperazine across different scientific domains. . If you’d like more detailed information on any specific area, feel free to ask!

Mechanism of Action

The mechanism of action of a piperazine derivative would depend on its intended use. For example, Prochlorperazine, a piperazine phenothiazine, is used in the treatment of severe nausea and vomiting, as well as short-term management of psychotic disorders such as generalized non-psychotic anxiety and schizophrenia.

Safety and Hazards

The safety and hazards associated with a piperazine derivative would depend on the specific compound. For example, 1-Methylpiperazine is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

Piperazine derivatives continue to be of interest in the field of drug discovery, with recent advances in the synthesis of these compounds opening up new possibilities for their use in medicinal chemistry.

Synthesis routes and methods

Procedure details

Excess piperazine (5 eq) and 1-bromoundecane (1.0 eq) are dissolved in dichloromethane and allowed to react overnight. The mixture is extracted with aqueous sodium bicarbonate and the organic layer dried with sodium sulfate. The mixture is filtered, the solvent removed in vacuo and the residue purified by column chromatography.